![molecular formula C12H10Cl2N2O2S B2974684 2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol CAS No. 338955-80-9](/img/structure/B2974684.png)
2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol
Description
2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol (DCBSMP) is an organic compound of the pyrimidinol class that has been studied for its potential applications in scientific research. DCBSMP has several unique properties that make it an attractive candidate for further research.
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in the synthesis of various pharmaceutical agents. Its structure is conducive to forming stable compounds that can serve as intermediates in the development of medications. For instance, derivatives of this compound have been explored for their potential use in treating conditions that require modulation of biological pathways involving pyrimidinol .
Agrochemical Development
In agrochemistry, 2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol may be used to create compounds with pesticidal properties. The dichlorobenzyl group is particularly effective in this regard, providing compounds that can protect crops from various pests without harming the plants themselves.
Material Science
Researchers in material science may investigate this compound for its potential use in creating new materials with unique properties, such as enhanced durability or thermal stability. The presence of the sulfanyl group could lead to applications in the development of polymers or coatings .
Chemical Synthesis
This compound can act as a building block in chemical synthesis, particularly in the construction of complex molecules. Its reactive sites allow for various substitutions and additions, making it a versatile reagent for synthetic chemists .
Biochemical Studies
In biochemical research, 2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol might be used to study enzyme interactions or inhibition. Its structure allows it to bind to certain enzymes, potentially leading to the development of new inhibitors for research or therapeutic purposes .
Analytical Chemistry
Due to its unique chemical properties, this compound could be used as a standard or reagent in analytical chemistry procedures. It might be particularly useful in chromatography or spectrometry to help identify or quantify other substances .
properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methylsulfanyl]-5-methoxy-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl2N2O2S/c1-18-10-5-15-12(16-11(10)17)19-6-7-8(13)3-2-4-9(7)14/h2-5H,6H2,1H3,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTDFWMDQPMJGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(NC1=O)SCC2=C(C=CC=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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